Methyl 2-(6-hydroxy-1H-indol-3-yl)acetate

• Molecular Formula: C11H11NO3
• Molecular Weight: 205.21 g/mol
• IUPAC Name: methyl 2-(6-hydroxy-1H-indol-3-yl)acetate
• InChI: InChI=1S/C11H11NO3/c1-15-11(14)4-7-6-12-10-5-8(13)2-3-9(7)10/h2-3,5-6,12-13H,4H2,1H3
• InChI Key: XUVKTLDUBAQCEN-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1=CNC2=C1C=CC(=C2)O

Description

Methyl 2-(6-hydroxy-1H-indol-3-yl)acetate is a useful research compound. Its molecular formula is C11H11NO3 and its molecular weight is 205.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of (6-benzyloxy-1H-indol-3-yl)-oxo-acetic acid methyl ester (1.45 g, 4.7 mmol) and Pd/C (10%, 0.9 g) in dioxane (38 mL) is degassed and filled with nitrogen for three times, then a solution of NaH2PO2 (6 g) in water (5 mL) is added dropwise at 100° C. The reaction mixture is heated overnight, filtered through celite and concentrated. The residue is taken into ethyl acetate, washed with water and brine, dried over sodium sulfate. Concentration and column chromatography on silica gel yields the title compound (600 mg).